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Compound of Interest

Compound Name: Strontium-85

Cat. No.: B084106

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of
Strontium-85 (Sr-85), a radioactive isotope commonly used in research. Adherence to these
procedures is critical for ensuring the safety of laboratory personnel and the environment. This
guide is intended for researchers, scientists, and drug development professionals who handle
radioactive materials.

Key Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to follow the principle of ALARA (As
Low As Reasonably Achievable) to minimize radiation exposure.[1] Appropriate personal
protective equipment (PPE), including a lab coat, disposable gloves, and safety glasses, must
be worn at all times when handling Sr-85.[1] Work should be conducted in designated areas,
and all surfaces should be covered with absorbent paper.[1] Due to the gamma and positron
emissions of Strontium-85, shielding with 0.7 cm of lead is recommended for storage and
handling of unshielded sources.[1]

Accurate inventory management is crucial. All receipt, use, and disposal of Sr-85 must be
meticulously documented.[1] Regular surveys of the work area should be performed to detect
any contamination promptly.[1]

Quantitative Data for Strontium-85 Disposal
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The following table summarizes key quantitative data relevant to the disposal of Strontium-85.

Regulation/Guideli

Parameter Value Unit
ne
Half-life 64.8 days [2]
Minimum Decay-in- _
648 days 10 Half-lives

Storage Period

Sewer Disposal Limit
(Monthly Average 3E-4 pCi/mL

Concentration)

10 CFR 20, Appendix
B, Table 3

Annual Sewer
Disposal Limit (All 1 Curie 10 CFR 20.2003
other radionuclides)

Disposal Procedures

There are three primary methods for the disposal of Strontium-85 waste from a laboratory
setting: Decay-in-Storage (DIS), disposal via the sanitary sewer, and as solid radioactive waste.
The appropriate method depends on the physical form and activity of the waste.

Experimental Protocol: Decay-in-Storage (DIS)

Decay-in-Storage is a suitable method for Sr-85 due to its relatively short half-life of 64.8 days.
The Nuclear Regulatory Commission (NRC) permits this method for radionuclides with half-
lives of 120 days or less.

Methodology:

e Segregation: Segregate Sr-85 waste from other radioactive waste, particularly long-lived
isotopes.[3]

» Containerization: Place the waste in a designated, properly shielded container. The container
must be labeled with "Caution, Radioactive Material," the isotope (Strontium-85), the initial
activity, and the date it was placed in storage.
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o Storage: Store the container in a secure, designated radioactive waste storage area for a
minimum of 10 half-lives (approximately 648 days). This allows the radioactivity to decay to a
level that is indistinguishable from background radiation.

o Survey: After the decay period, survey the waste container using a calibrated radiation
detection meter (e.g., a Geiger-Miiller counter) in a low-background area. The radiation level
should be at background.

o Disposal: If the survey confirms that the radioactivity is at background levels, deface or
remove all radioactive material labels from the container. The waste can then be disposed of
as regular trash. Maintain a record of the disposal, including the survey results.

Disposal via Sanitary Sewer

Aqueous, water-soluble Sr-85 waste may be disposed of via the sanitary sewer system,
provided that specific regulatory limits are met. This method is governed by the regulations
outlined in 10 CFR 20.2003.[4][5]

Methodology:
» Solubility: Ensure the waste is readily soluble or dispersible in water.[1]

o Concentration Calculation: Before disposal, calculate the concentration of Sr-85 in the
effluent. This concentration must not exceed the monthly average concentration limit of 3E-4
MCi/mL as specified in 10 CFR 20, Appendix B, Table 3.

e Volume and Dilution: The disposal should be done with copious amounts of running water to
ensure maximum dilution.

» Record Keeping: Maintain accurate records of all sewer disposals, including the date,
isotope, activity, volume of water used for dilution, and the calculated concentration.

e Annual Limit: The total amount of all radioactive material (excluding H-3 and C-14) disposed
of via the sanitary sewer by a licensee must not exceed 1 Curie per year.[5]

Solid Radioactive Waste Disposal
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Solid Sr-85 waste, such as contaminated labware (e.g., pipette tips, tubes), absorbent paper,
and gloves, must be disposed of as solid radioactive waste.

Methodology:

e Segregation: Segregate solid Sr-85 waste into designated containers. Strontium-85 is
classified as an intermediate-lived isotope.[3]

e Waste Minimization: Do not mix non-radioactive trash with radioactive waste. Avoid
generating "mixed waste" which contains both radioactive and hazardous chemical
components.[1]

o Sharps: All sharps (needles, scalpels, etc.) must be placed in a clearly labeled, puncture-
resistant container before being placed in the solid waste bin.

» Container Labeling: The solid waste container must be clearly labeled with "Caution,
Radioactive Material," the isotope (Strontium-85), and the date of accumulation.

o Collection: Once the container is full, it should be sealed and transferred to the institution's
designated radioactive waste collection area for pickup by a licensed radioactive waste
disposal service.

Strontium-85 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Strontium-85 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. eCFR :: 10 CFR Part 20 -- Standards for Protection Against Radiation [ecfr.gov]
e 2. downloads.regulations.gov [downloads.regulations.gov]

e 3. hps.org [hps.org]

e 4. nrc.gov [nrc.gov]

e 5. Federal Register :: Disposal of Radioactive Material by Release Into Sanitary Sewer
Systems; Withdrawal of Advance Notice of Proposed Rulemaking [federalregister.gov]

 To cite this document: BenchChem. [Proper Disposal of Strontium-85: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084106#strontium-85-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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